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Compound of Interest

Compound Name: NanoKid

Cat. No.: B12773707

A Technical Guide to the Physical
Characteristics of NanoKid

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of NanoKid, a prominent member of the NanoPutian family of anthropomorphic
molecules. Developed as an educational tool to introduce the concepts of nanotechnology, the
unique structure of NanoKid and its derivatives has garnered interest in various scientific
fields. This document summarizes the currently available data on its physical properties, details
its synthesis, and provides visualizations of the synthetic pathways.

Core Physical and Chemical Properties

NanoKid is reported to be a sticky yellow solid at room temperature.[1] While a specific melting
point for NanoKid has not been officially reported, related NanoPutian compounds, such as the
"NanoChef," have exhibited melting points in the range of 117-124 °C. The fundamental
properties of NanoKid are summarized in the table below.
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Property Value

Appearance Sticky yellow solid[1]
Chemical Formula C39H4202[2]

Molar Mass 542.763 g-mol~1[2]

2-(2,5-bis(3,3-dimethylbut-1-yn-1-yI)-4-{[3,5-

IUPAC Name di(pent-1-yn-1-yl)phenyl]lethynyl}phenyl)-1,3-
dioxolane[2]

CAS Number 618904-86-2[2]

Height Approximately 2 nm[1]

Synthesis of NanoKid

The synthesis of NanoKid is a multi-step process involving the separate construction of an
"upper body" and a "lower body," which are then coupled together. The overall synthetic
scheme relies heavily on Sonogashira coupling reactions.

Synthesis of the Upper Body

The synthesis of the upper portion of the NanoKid molecule commences with p-
dibromobenzene.[1] The process involves a five-step sequence to construct the torso and arms
of the NanoKid.[1]

Upper Body Synthesis

Five-step sequence

. Final Upper Body Structure
- Intermediate_1 |

p-dibromobenzene Upper_Body

Click to download full resolution via product page

Upper Body Synthesis Workflow
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Synthesis of the Lower Body

The construction of the lower body of the NanoKid begins with 4-nitroaniline and proceeds
through a seven-step synthesis.[1]

Lower Body Synthesis

Seven-step sequence Final Lower Body Structure

4-nitroaniline Intermediate 2 P Lower_Body

Final Assembly

Upper Body
(with iodobenzene functionality)

Lower Body
(with ethynyl group)

'

NanoKid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12773707#physical-characteristics-of-nanokid-as-a-
sticky-yellow-solid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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